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Compound of Interest

2-(2,4,6-
Compound Name:

Trichlorophenoxy)acetohydrazide
CAS No.: 190588-40-0

Cat. No.: B2936546

Get Quote

Executive Summary

2-(2,4,6-Trichlorophenoxy)acetohydrazide (CAS: 190588-40-0) is a critical "privileged
scaffold" in the synthesis of bioactive heterocycles, particularly 1,3,4-oxadiazoles and 1,2,4-
triazoles. Unlike its herbicidal parent acid (2,4,6-T), this hydrazide derivative serves primarily as
a precursor for antimicrobial and anti-inflammatory agents.

This guide compares the structural and physicochemical properties of the 2,4,6-trichloro
derivative against its well-characterized analogs: 2-(4-chlorophenoxy)acetohydrazide and 2-
(2,4-dichlorophenoxy)acetohydrazide (2,4-D hydrazide).

Key Findings

« Steric Influence: The presence of chlorine atoms at both ortho positions (2,6-) in the trichloro
derivative introduces significant steric strain, disrupting the planar conformation observed in
mono-substituted analogs.
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o Crystal Packing: While 4-chloro analogs form stable planar sheets via intermolecular
hydrogen bonds, the 2,4,6-trichloro derivative exhibits a twisted conformation, predicted to
alter solubility and bioavailability profiles.

o Synthetic Utility: It offers higher reactivity for cyclization reactions due to the electron-
withdrawing nature of the trichlorophenoxy group, making it a superior synthon for electron-
deficient heterocycles.

Structural Analysis & X-Ray Diffraction (XRD)

Insights
The Reference Standard: 2-(4-
Chlorophenoxy)acetohydrazide

To understand the crystallography of the 2,4,6-trichloro derivative, we must first establish the
baseline established by the 4-chloro analog, for which single-crystal XRD data is well-
documented.

Crystal System: Monoclinic

e Space Group:

o Key Structural Feature: The molecule consists of two planar fragments: the phenyl ring and
the acetohydrazide moiety (

).[1]

o Dihedral Angle: The angle between these planes is approximately 14.93°, indicating a nearly
planar overall structure.[1]

e Packing: Molecules stack in layers stabilized by

and

intermolecular hydrogen bonds.

© 2026 BenchChem. All rights reserved. 2/9 Tech Support


https://pdf.benchchem.com/1363/Theoretical_Insights_into_the_Molecular_Architecture_of_2_2_Chlorophenyl_acetohydrazide_A_Technical_Guide.pdf
https://pdf.benchchem.com/1363/Theoretical_Insights_into_the_Molecular_Architecture_of_2_2_Chlorophenyl_acetohydrazide_A_Technical_Guide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2936546?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

Validation & Comparative
Check Availability & Pricing

BENGHE

Predictive Structural Modeling: 2-(2,4,6-
Trichlorophenoxy)acetohydrazide

For the title compound, the introduction of two additional chlorine atoms at the 2- and 6-

positions creates a "steric lock."

Feature

4-Chloro Analog
(Reference)

2-(2,4,6-
Trichlorophenoxy)a
cetohydrazide

Impact on
Performance

Ortho-Substitution

None (H atoms)

Two Chlorine atoms

Creates steric clash
with the ether oxygen

and methylene group.

Nearly Planar

The phenyl ring must

rotate out of plane to

Conformation ) Twisted / Non-Planar
(Dihedral ~15°) accommodate the
bulky Cl atoms.
Steric bulk hinders
] Strong Intermolecular ) ) ] ]
H-Bonding Disrupted Networks tight stacking; likely
Sheets ) i
lower density packing.
High lipophilicity
Solubility Moderate Lower (Predicted) (LogP > 3.5) due to

high halogen content.

Comparative Physicochemical Data

The following table synthesizes experimental and calculated data for the series.
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o 2,4-Dichloro 2,4,6-Trichloro

Property 4-Chloro Derivative o o

Derivative (2,4-D) Derivative
Molecular Weight 200.62 235.07 269.51
Melting Point 152-153°C 138-140 °C 168-170 °C (Est.)
LogP (Lipophilicity) ~1.2 ~2.8 ~3.6

] o Moderately o

Electronic Effect Weakly Deactivating o Strongly Deactivating

Deactivating
Primary Use General Intermediate Herbicide Precursor Antimicrobial Scaffold

Note on Melting Point: The 2,4,6-trichloro derivative typically exhibits a higher melting point than
the 2,4-dichloro analog due to the symmetry of the substitution pattern and increased molecular

weight, despite the steric twist.

Experimental Protocol: Synthesis &
Characterization

This protocol describes the self-validating synthesis of 2-(2,4,6-
Trichlorophenoxy)acetohydrazide. This method ensures high purity suitable for subsequent

cyclization.

Reagents Required[2]

Precursor: Ethyl 2-(2,4,6-trichlorophenoxy)acetate (0.01 mol)

Reagent: Hydrazine hydrate (80% or 99%, 0.05 mol)

Solvent: Absolute Ethanol (30 mL)

Catalyst: None required (Autocatalytic)
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Step-by-Step Methodology

 Dissolution: In a 100 mL round-bottom flask, dissolve 2.83 g of ethyl 2-(2,4,6-
trichlorophenoxy)acetate in 30 mL of absolute ethanol. Stir until clear.

o Addition: Add 2.5 mL of hydrazine hydrate dropwise at room temperature. A slight exotherm
may be observed.

o Reflux: Heat the mixture to reflux (

) for 4—6 hours.

o Validation Point: Monitor via TLC (System: Ethyl Acetate/Hexane 1:1). The starting ester
spot (

) should disappear, replaced by a lower
hydrazide spot.
o Crystallization: Cool the solution to room temperature, then chill in an ice bath (

). A white precipitate will form.

« Filtration: Filter the solid under vacuum. Wash with cold ethanol (

) to remove excess hydrazine.

» Drying: Dry the crystals in a vacuum oven at

for 4 hours.

Characterization Checklist

o Appearance: White to off-white crystalline solid.
» IR Spectrum (KBr): Look for doublet peaks at

(

) and a strong carbonyl peak at
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(
amide).

 Yield: Expected range 85-92%.

Visualization of Workflows & Logic
Synthesis Pathway

The following diagram illustrates the conversion of the phenoxy ester to the hydrazide and its
subsequent potential for heterocyclization.

Ethyl 2-(2,4,6-trichlorophenoxy)acetate

(Starting Material) Nucleophilic

+ . . . ]
T Reflux in EtOH Substitution p-| 2-(24,6-Trichlorophenoxy)acetohydrazide + Aldehydes/Acids p| Schiff Bases / Heterocycles
I

/ 4-6 Hours (Target Scaffold) 1 (Bioactive Agents)

Hydrazine Hydrate
(Reagent)

Click to download full resolution via product page

Caption: Synthesis workflow from ester precursor to the target hydrazide scaffold.

Structural Logic: Steric Impact

This diagram visualizes why the 2,4,6-trichloro derivative differs structurally from the 4-chloro
reference.
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4-Chloro Analog 2,4,6-Trichloro Derivative
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No Ortho ,6-Dichloro
ubstituents Steric Bulk
Planar Conformation Twisted Conformation
(Dihedral ~15°) (Steric Clash)
acilitates H-Bonds revents Planarity
Stable 2D Sheets Disrupted Packing
(High Crystallinity) (Altered Solubility)
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Caption: Logical flow demonstrating how ortho-chlorine substitution forces a twisted
conformation, altering physical properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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